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Compound of Interest

Compound Name: Daucol

Cat. No.: B1200001

For researchers, scientists, and drug development professionals working with Daucol, a
comprehensive understanding of safety and handling procedures is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure a safe laboratory environment. Daucol, a sesquiterpenoid alcohol
found in carrot seed oil, requires careful handling due to its potential hazards.[1][2] Adherence
to these guidelines will minimize risk and ensure the integrity of your research.

Personal Protective Equipment (PPE)

When handling Daucol, particularly in the form of carrot seed oil which contains a significant
percentage of this compound, a comprehensive suite of personal protective equipment is
mandatory.[2][3] The following table summarizes the required PPE for various laboratory
operations involving Daucol.
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Operation Required PPE

) ) Safety glasses with side shields, Nitrile gloves,
General Handling & Preparation
Laboratory coat

Chemical safety goggles, Face shield (in
Operations with Splash Hazard addition to goggles), Nitrile gloves, Chemical-

resistant apron over a laboratory coat

NIOSH-approved respirator with organic vapor
Aerosol Generating Procedures cartridges, Safety goggles, Nitrile gloves,

Laboratory coat

Flame-retardant laboratory coat, Grounding
Handling Flammable Liquids straps for containers, Work in a chemical fume
hood

Note: Always inspect PPE for integrity before use and replace it if damaged.

Chemical and Physical Properties

A clear understanding of Daucol's properties, primarily as a constituent of carrot seed oil, is
crucial for safe handling and emergency preparedness.

Property Value

Appearance Colorless to pale yellow liquid

Odor Characteristic, slightly woody

Flash Point Approximately 56°C (133°F)[4]

Boiling Point Approximately 289-291°C (estimated)[5]
Solubility Soluble in alcohol, insoluble in water[5]

- Stable under normal conditions. Avoid strong
Stability ) ) o
acids, alkalis, and oxidizing agents.[3][6]

Standard Operating Procedures for Handling Daucol
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Adherence to standardized procedures is critical for minimizing exposure and preventing
accidents. The following workflow outlines the essential steps for safely handling Daucol in a
laboratory setting.
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Workflow for Safe Handling of Daucol
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A step-by-step workflow for the safe laboratory handling of Daucol.
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
Spill Response:

o Evacuate: Immediately evacuate the affected area if the spill is large or in a poorly ventilated
space.

¢ Ventilate: Increase ventilation to the area.

» Contain: For small spills, contain the liquid with an inert absorbent material (e.g., sand,
vermiculite).[7]

o Clean: Carefully scoop up the absorbent material and place it in a sealed container for
disposal.

o Decontaminate: Clean the spill area with soap and water.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[4] Wash clothing before reuse. If
irritation persists, seek medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

¢ Ingestion: Do NOT induce vomiting.[3] If victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.[4]

Disposal Plan
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All Daucol-contaminated waste, including empty containers, absorbent materials from spills,
and contaminated PPE, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste
Unused Daucol through your institution's environmental health

and safety office. Do not pour down the drain.

_ _ Place in a sealed, labeled container and dispose
Contaminated Materials )
of as hazardous chemical waste.

Triple rinse with a suitable solvent. The rinsate
should be collected and disposed of as

Empty Containers hazardous waste. Puncture the container to
prevent reuse and dispose of in accordance with

local regulations.

By adhering to these safety protocols, researchers can mitigate the risks associated with
handling Daucol and maintain a safe and productive laboratory environment. Always consult
the most recent Safety Data Sheet for carrot seed oil and any institutional guidelines before
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Daucol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200001#personal-protective-equipment-for-
handling-daucol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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